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Compound of Interest

Compound Name: Piroxicam-d4

Cat. No.: B15609859

For researchers, scientists, and drug development professionals, the proper disposal of
Piroxicam-d4 is crucial for maintaining a safe laboratory environment and ensuring regulatory
compliance. Piroxicam-d4, a deuterated form of the non-steroidal anti-inflammatory drug
(NSAID) Piroxicam, requires careful handling due to its toxicological properties. This guide
provides essential safety and logistical information for its appropriate disposal.

Health and Safety Hazards

Piroxicam is classified as toxic if swallowed and may cause damage to organs, specifically the
gastrointestinal tract, through prolonged or repeated exposure.[1] Therefore, adherence to strict
safety protocols during handling and disposal is paramount.

Disposal Procedures

Waste material containing Piroxicam-d4 must be disposed of in accordance with all applicable
national and local regulations.[1][2] It is imperative to consult your institution's environmental
health and safety (EHS) department for specific guidelines.

Key Disposal Steps:

e Do Not Mix: Keep Piroxicam-d4 waste separate from other chemical waste.[1] Do not mix it
with other substances.

» Original Containers: Whenever possible, leave the chemical in its original container.[1]
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o Contaminated Materials: Any materials that have come into contact with Piroxicam-d4, such
as personal protective equipment (PPE), weighing boats, or contaminated glassware, should
be treated as hazardous waste.

o Packaging: Contaminated packaging should be disposed of in the same manner as the
unused product.[3]

o Labeling: Ensure all waste containers are clearly and accurately labeled as "Hazardous
Waste" and include the chemical name "Piroxicam-d4".

» Approved Disposal Facility: Arrange for the collection and disposal of Piroxicam-d4 waste
through an approved and licensed hazardous waste disposal company.[1]

In the event of a spill:
e Avoid dust formation.[4]

e Sweep or shovel the material into a suitable, closed container for disposal.[3][4]

Quantitative Data Summary

Hazard Classification GHS Precautionary Statements

P301 + P310: IF SWALLOWED: Immediately

Acute Toxicity (Oral), Category 3 o
call a POISON CENTER or doctor/physician.[1]

Specific Target Organ Toxicity (Repeated P314: Get medical advice/attention if you feel
Exposure), Category 2 unwell.[1]

) P501: Dispose of contents/container to an
Disposal

approved waste disposal plant.[1]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Piroxicam-d4 in a laboratory setting.
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Piroxicam-d4 Waste Disposal Workflow

Piroxicam-d4 Waste Generated
(Unused product, contaminated labware, PPE)

No

:

Arrange for pickup by an
approved hazardous waste disposal vendor.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Piroxicam-d4 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15609859?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/en/sds/SIAL/P5654?userType=undefined
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00419.pdf
https://www.chemicalbook.com/msds/piroxicam.pdf
https://www.fishersci.co.uk/store/msds?partNumber=15435499&productDescription%3D1GR+Piroxicam&countryCode=GB&language=en
https://www.benchchem.com/product/b15609859#piroxicam-d4-proper-disposal-procedures
https://www.benchchem.com/product/b15609859#piroxicam-d4-proper-disposal-procedures
https://www.benchchem.com/product/b15609859#piroxicam-d4-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15609859?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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